- Highly sensitive photoelectrochemical sensing platform based on PM6:Y6 p-n heterojunction for detection of MCF-7 cells, Sensors and Actuators, 2022, 363,
Cas no 950223-94-6 (1-(3-bromothiophen-2-yl)dodecan-1-one)
1-(3-Bromothiophen-2-yl)dodecan-1-one is a brominated thiophene derivative with a long aliphatic chain, making it a valuable intermediate in organic synthesis and material science. Its structure combines the reactivity of the bromothiophene moiety with the hydrophobic properties of the dodecanone chain, enabling applications in the development of conjugated polymers, liquid crystals, and pharmaceutical precursors. The bromine substituent facilitates further functionalization via cross-coupling reactions, while the ketone group offers additional reactivity for derivatization. This compound is particularly useful in designing materials with tailored electronic or optoelectronic properties due to its thiophene-based aromatic system and flexible alkyl chain. High purity and stability ensure consistent performance in synthetic workflows.
950223-94-6 structure
Product Name:1-(3-bromothiophen-2-yl)dodecan-1-one
CAS No:950223-94-6
MF:C16H25BrOS
MW:345.338103055954
CID:1065632
PubChem ID:80534838
Update Time:2025-06-08
1-(3-bromothiophen-2-yl)dodecan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-bromothiophen-2-yl)dodecan-1-one
- 1-(3-Bromo-2-thienyl)-1-dodecanone (ACI)
- 1-(3-Bromothiophen-2-yl)dodecan-1-one
- AKOS019099517
- 950223-94-6
- 1-(3-bromothiophen-2-yl)dodecan-1-one
-
- MDL： MFCD22964333
- Inchi： 1S/C16H25BrOS/c1-2-3-4-5-6-7-8-9-10-11-15(18)16-14(17)12-13-19-16/h12-13H,2-11H2,1H3
- InChI Key： FTRJWVKWSBCKSP-UHFFFAOYSA-N
- SMILES： O=C(CCCCCCCCCCC)C1=C(Br)C=CS1
Computed Properties
- Exact Mass: 344.08095g/mol
- Monoisotopic Mass: 344.08095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 11
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 45.3Ų
1-(3-bromothiophen-2-yl)dodecan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169004365-5g |
1-(3-Bromothiophen-2-yl)dodecan-1-one |
950223-94-6 | 97% | 5g |
$609.31 | 2023-08-31 | |
| A2B Chem LLC | AI63834-100mg |
1-(3-Bromothiophen-2-yl)dodecan-1-one |
950223-94-6 | 97% | 100mg |
$147.00 | 2024-07-18 | |
| A2B Chem LLC | AI63834-250mg |
1-(3-Bromothiophen-2-yl)dodecan-1-one |
950223-94-6 | 97% | 250mg |
$183.00 | 2024-07-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1769110-5g |
1-(3-Bromothiophen-2-yl)dodecan-1-one |
950223-94-6 | 5g |
￥11583.00 | 2024-04-24 | ||
| Crysdot LLC | CD11005439-1g |
1-(3-Bromothiophen-2-yl)dodecan-1-one |
950223-94-6 | 97% | 1g |
$320 | 2024-07-19 |
1-(3-bromothiophen-2-yl)dodecan-1-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ; 30 min, rt; 4 h, rt
1.2 Reagents: Water ; cooled
1.2 Reagents: Water ; cooled
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Chloroform
Reference
- Simple Nonfused Ring Electron Acceptors with 3D Network Packing Structure Boosting the Efficiency of Organic Solar Cells to 15.44%, Advanced Energy Materials, 2021, 11(45),
Production Method 3
Reaction Conditions
1.1 Catalysts: Aluminum chloride Solvents: Dichloromethane ; 30 min, rt; 3 h, rt
1.2 Reagents: Water ; cooled
1.2 Reagents: Water ; cooled
Reference
- Tuning Backbone Planarity in Thiadiazolobenzotriazole-Bis(thienothiophenyl)ethylene Copolymers for Organic Field-Effect Transistors, ACS Applied Polymer Materials, 2019, 1(9), 2302-2312
Production Method 4
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ; 30 min, rt; 4 h, rt
1.2 Reagents: Water ; rt
1.2 Reagents: Water ; rt
Reference
- Photoelectrochemical sensor for detection of serum neurofilament light chain based on organic semiconductor modified electrode, Materials Letters, 2021, 305,
Production Method 5
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ; 30 min, rt; 3 h, rt
1.2 Reagents: Water ; cooled
1.2 Reagents: Water ; cooled
Reference
- Conjugated Copolymers Based on Fluorene-Thieno[3,2-b]thiophene for Light-Emitting Diodes and Photovoltaic Cells, Macromolecules (Washington, 2007, 40(17), 6164-6171
Production Method 6
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Chloroform ; 0.5 h, 0 °C; 2 h, 0 °C; 5 h, 0 °C → rt
1.2 Reagents: Water ; 0 °C
1.2 Reagents: Water ; 0 °C
Reference
- 2-(3-Alkyl)dithienylethene polymer and its preparation method and application, China, , ,
1-(3-bromothiophen-2-yl)dodecan-1-one Raw materials
1-(3-bromothiophen-2-yl)dodecan-1-one Preparation Products
1-(3-bromothiophen-2-yl)dodecan-1-one Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hai-Jing Zhong,Lihua Lu,Ka-Ho Leung,Catherine C. L. Wong,Chao Peng,Siu-Cheong Yan,Dik-Lung Ma,Zongwei Cai,Chung-Hang Leung Chem. Sci., 2015,6, 5400-5408
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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